Cas no 1226437-65-5 (1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine)

• Product Name: 1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine
• CAS No: 1226437-65-5
• MF: C₂₂H₂₆N₄O₃S
• MW: 426.531843662262
• CID: 6231485
• PubChem ID: 49677476
• Update Time: 2025-10-18

1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine
• (3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazol-5-yl)(4-(thiophen-3-ylmethyl)piperazin-1-yl)methanone
• [5-(2,5-dimethoxyphenyl)-2-methylpyrazol-3-yl]-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone
• AKOS024527198
• VU0527831-1
• 1226437-65-5
• 1-[3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-4-[(thiophen-3-yl)methyl]piperazine
• F5882-7721

• Inchi： 1S/C22H26N4O3S/c1-24-20(13-19(23-24)18-12-17(28-2)4-5-21(18)29-3)22(27)26-9-7-25(8-10-26)14-16-6-11-30-15-16/h4-6,11-13,15H,7-10,14H2,1-3H3
• InChI Key： WFRQQXYQTQCAHT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCN(C(C2=CC(C3C=C(C=CC=3OC)OC)=NN2C)=O)CC1

Computed Properties

• Exact Mass: 426.17256188g/mol
• Monoisotopic Mass: 426.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.1Ų

Additional information on 1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine

Introduction to 1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine and Its Significance in Modern Chemical Biology

1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine, identified by its CAS number 1226437-65-5, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines elements from multiple heterocyclic systems, including pyrazole, piperazine, and thiophene, which are well-documented for their diverse biological activities. The presence of 2,5-dimethoxyphenyl and thiophen-3-yl substituents further enhances its potential pharmacological relevance, making it a subject of extensive investigation in the quest for novel therapeutic agents.

The structural composition of 1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine is a testament to the synthetic ingenuity prevalent in modern medicinal chemistry. The pyrazole core is a prominent scaffold in drug discovery, known for its role in various bioactive molecules due to its ability to modulate enzyme activities and interact with biological targets. The incorporation of a methyl group at the 1-position of the pyrazole ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. Moreover, the carbonyl group at the 5-position serves as a key pharmacophoric element, capable of participating in hydrogen bonding interactions with biological receptors.

The thiophen-3-ylmethylpiperazine moiety is another critical component that contributes to the compound's pharmacological profile. Piperazine derivatives are widely recognized for their therapeutic potential, particularly in the treatment of neurological disorders and parasitic infections. The thiophene ring enhances the molecule's lipophilicity, facilitating better membrane penetration and target engagement. This combination of structural features makes 1-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-(thiophen-3-yl)methylpiperazine a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1226437-65-5, allowing researchers to predict their biological activity with greater accuracy. Molecular docking studies have been instrumental in understanding how this molecule interacts with various protein targets. For instance, simulations have suggested that the 2,5-dimethoxyphenyl group may engage in π-stacking interactions with aromatic residues in binding pockets, while the thiophen-3-ylmethylpiperazine moiety could form hydrophobic interactions. These insights have guided experimental efforts to optimize the compound's pharmacokinetic properties.

In vitro studies have begun to unravel the potential therapeutic applications of 1-methyl-pyrazole-carbonyl-thiophenyl-piperazine derivatives. Initial assays have shown promising results in modulating enzymes involved in inflammatory pathways. The pyrazole scaffold has been particularly noted for its ability to inhibit cyclooxygenase (COX) enzymes, which are pivotal in mediating pain and inflammation. Additionally, the presence of thiophene has been linked to antiviral and anti-cancer activities, suggesting that this compound may exhibit multiple modes of action.

The integration of machine learning algorithms has further accelerated the discovery process for compounds like 1226437-65-5. Predictive models have identified potential targets for this molecule based on its structural features, including kinases and transcription factors implicated in cancer progression. These predictions have been validated through high-throughput screening assays, confirming its interaction with key biological pathways. Such interdisciplinary approaches are essential for translating laboratory findings into clinical applications.

One of the most exciting aspects of working with molecules like 1-(2',5'-dimethoxyphenyl)-pyrazole-thiophenyl-piperazine is their versatility as building blocks for more complex drug candidates. By modifying specific substituents or exploring analogs, researchers can fine-tune their pharmacological profiles to meet specific therapeutic needs. For example, replacing the methyl group at the 1-position with other functional groups could alter metabolic stability or enhance binding affinity. Such modifications are often guided by structure/activity relationship (SAR) studies, which provide valuable insights into optimizing drug design.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs on the market owe their origin to compounds derived from plants or microorganisms. The structural motifs found in natural products often exhibit high bioactivity and selectivity due to evolutionary optimization over millennia. In this context, 1226437-65-5 stands out as a synthetic mimic that captures some of these beneficial features while offering tunability through chemical modification.

Future directions for research on 1-methyl-thiazolyl-pyrazolone-piperazine derivatives include exploring their potential as prodrugs or combination therapies. Prodrug strategies can enhance bioavailability or target specificity by converting inactive precursors into active forms within vivo environments. Combination therapies involve using multiple drugs that act synergistically to improve treatment outcomes. Given its diverse pharmacological profile, 1226437 -65 - 5 has significant potential as part of such strategies.

The synthesis and characterization of novel compounds like (E)-4-[4-(Thiophen -3 - ylmethyl)piperazin -1 - yl] - 3 -(2 , 5 - dimethoxyphenyl) - 1H - pyrazol -5(4H) - one, require meticulous attention to detail at every step—from laboratory safety protocols to analytical validation methods such as NMR spectroscopy, mass spectrometry, HPLC chromatography, X-ray crystallography, etc., ensuring reproducibility across different experimental conditions.